BE“GHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for 2-
((Tosyloxy)amino)ethanamine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-((Tosyloxy)amino)ethanamine

Cat. No.: B066805

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 2-
((Tosyloxy)amino)ethanamine, including detailed operational and disposal plans. Our goal is
to be your preferred source for laboratory safety and chemical handling information, building
trust by providing value beyond the product itself.

Hazard Summary and Quantitative Data

While a specific Safety Data Sheet (SDS) for 2-((Tosyloxy)amino)ethanamine is not readily
available, data for the structurally related compound 2-(2-Aminoethoxy)ethanol provides a
strong basis for safe handling procedures. This compound is classified as causing severe skin
burns and eye damage[1][2]. It is harmful if swallowed, in contact with skin, or if inhaled[1].

Quantitative Data for 2-(2-Aminoethoxy)ethanol (as a proxy)
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Property Value Reference
Molecular Formula C9H14N203S [3114]
Molecular Weight 230.29 g/mol [3]

Boiling Point/Range 218-224°C/424.4-4352°F [5]

Flash Point 127 °C/ 260.6 °F [5]

pH 10.2 @ 20°C (10 g/L ag. sol) [5]

UN Number 3055 [2][5]
Hazard Class 8 [2][5]
Packing Group 11 [2][5]

Personal Protective Equipment (PPE)

A thorough assessment of the work area and process is required to determine all potential
hazards and select the appropriate PPE[6]. The minimum required PPE for handling 2-
((Tosyloxy)amino)ethanamine includes:

o Body Protection: A fire-resistant lab coat should be worn to protect clothing and skin from
splashes and spills[7]. Ensure the lab coat is buttoned and fits properly to cover as much
skin as possible[8]. Long pants and closed-toe shoes are mandatory; shorts and sandals are
not permitted[9][10].

o Eye and Face Protection: Safety glasses with side-shields that meet the ANSI Z87.1
standard are the minimum requirement[6][8]. When there is a splash hazard, chemical
splash goggles and a face shield worn over the safety glasses are required[6][7][10].

e Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental
contact[6]. For prolonged contact or when handling larger quantities, consider double-gloving
or using heavier-duty gloves[6]. Always inspect gloves for damage before use and remove
them immediately after contact with the chemical, followed by hand washing[6][9].

» Respiratory Protection: If there is a risk of generating aerosols or vapors, or if working
outside of a certified chemical fume hood, respiratory protection is necessary[7][8]. A
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respirator program, including medical evaluation and fit testing, is required for respirator
use[8].

Operational Plan: Step-by-Step Handling Protocol

1.

Engineering Controls:

Always handle 2-((Tosyloxy)amino)ethanamine in a well-ventilated area, preferably within
a certified chemical fume hood[5][11].

Ensure that a safety shower and eyewash station are readily accessible and have been
recently tested[5].

. Pre-Handling:

Review the Safety Data Sheet (SDS) for 2-(2-Aminoethoxy)ethanol and any other available
safety information.

Ensure all necessary PPE is available and in good condition.

Prepare your work area by removing any unnecessary items and ensuring all required
equipment is present.

. Handling:

Wear the minimum required PPE at all times: lab coat, safety glasses/goggles, and
gloves[9].

When transferring the chemical, do so carefully to avoid splashing or creating aerosols.
Keep containers tightly closed when not in use[5][11].
Avoid contact with skin, eyes, and clothing[1].

Do not eat, drink, or smoke in the laboratory.

. In Case of Exposure:
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» Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with
plenty of water for at least 15 minutes. Seek immediate medical attention[1][2][5].

o Eye Contact: Immediately rinse eyes cautiously with water for several minutes, removing
contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek
immediate medical attention[1][2][5].

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor immediately[1][2].

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention[2][5].

Disposal Plan

All chemical waste must be disposed of in accordance with local, state, and federal
regulations[12].

1. Waste Collection:

o Collect all waste containing 2-((Tosyloxy)amino)ethanamine in a designated, properly
labeled, and sealed waste container. Do not mix with incompatible waste streams.

e Solid waste, such as contaminated gloves or paper towels, should be placed in a separate,
labeled solid waste container[13].

2. Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-
((Tosyloxy)amino)ethanamine". List all components of the waste mixture.

3. Storage:

» Store the waste container in a designated satellite accumulation area that is secure and
away from general laboratory traffic.

4. Final Disposal:
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» Arrange for pickup and disposal by your institution's environmental health and safety (EHS)
department or a licensed hazardous waste disposal company. Do not pour any chemical
waste down the drain[13].

Visual Workflow for Safe Handling

The following diagram outlines the critical steps for the safe handling and disposal of 2-
((Tosyloxy)amino)ethanamine.
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Caption: Workflow for safe handling and disposal of 2-((Tosyloxy)amino)ethanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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